Cas no 159899-65-7 (Adrenomedullin (AM) (22-52), human)

Adrenomedullin (AM) (22-52), human, is a bioactive peptide fragment derived from the full-length adrenomedullin hormone. This 31-amino acid sequence retains functional properties and is widely used in research to study adrenomedullin's role in cardiovascular regulation, vasodilation, and inflammatory responses. Its high purity and well-defined structure ensure reliable experimental reproducibility, making it suitable for receptor binding assays, mechanistic studies, and pharmacological investigations. The peptide is synthesized under stringent quality control to guarantee consistency and stability. Researchers value this fragment for its ability to elucidate adrenomedullin's downstream signaling pathways without interference from the full-length peptide's broader effects. It serves as a valuable tool for exploring AM receptor interactions and tissue-specific responses.
Adrenomedullin (AM) (22-52), human structure
159899-65-7 structure
Product Name:Adrenomedullin (AM) (22-52), human
CAS No:159899-65-7
MF:C121H193N33O31S
MW:2638.09464621544
CID:136055
PubChem ID:44208916
Update Time:2025-11-01

Adrenomedullin (AM) (22-52), human Chemical and Physical Properties

Names and Identifiers

    • L-Tyrosinamide,L-threonyl-L-valyl-L-glutaminyl-L-lysyl-L-leucyl-L-alanyl-L-histidyl-L-glutaminyl-L-isoleucyl-L-tyrosyl-L-glutaminyl-L-phenylalanyl-L-threonyl-L-a-aspartyl-L-lysyl-L-a-aspartyl-L-lysyl-L-a-aspartyl-L-asparaginyl-L-valyl-L-alanyl-L-prolyl-L-arginyl-L-seryl-L-lysyl-L-isoleucyl-L-seryl-L-prolyl-L-glutaminylglycyl-
    • Adrenomedullin Fragment 22-52 human
    • 5-Phenyl-2,2-bipyridine
    • Adrenomedullin (22-52) (human)
    • Adrenomedullin(22-52),human
    • L-Tyrosinamide,L-threonyl-L-valyl-L-glutaminyl-L-lysyl-L-leucyl-L-alanyl-L-histidyl-L-glutamin...
    • L-Tyrosinamide,L-threonyl-L-valyl-L-glutaminyl-L-lysyl-L-leucyl-L-alanyl-L-histidyl-L-glutaminyl-L-isoleucyl-L-tyrosyl-L-glut
    • L-Tyrosinamide,L-threonyl-L-valyl-L-glutaminyl-L-lysyl-L-leucyl-L-alanyl-L-histidyl-L-glutaminyl-L-isoleucyl-L-tyrosyl-L-glutaminyl-L-phenylalanyl-L-threonyl-L-a-aspartyl-L-lysyl-L-a-aspartyl-L-lysyl-
    • H-Thr-Val-Gln-Lys-Leu-Ala-His-Gln-Ile-Tyr-Gln-Phe-Thr-Asp-Lys-Asp-Lys-Asp-Asn-Val-Ala-Pro-Arg-Ser-Lys-Ile-Ser-Pro-Gln-Gly-Tyr-NH2
    • THR-VAL-GLN-LYS-LEU-ALA-HIS-GLN-ILE-TYR-GLN-PHE-THR-ASP-LYS-ASP-LYS-ASP-ASN-VAL-ALA-PRO-ARG-SER-LYS-ILE-SER-PRO-GLN-GLY-TYR-NH2: TVQKLAHQIYQFTDKDKDNVAPRSKISPQGY-NH2
    • 22-52-Human adrenomedullin
    • Human adrenomedullin(22-52)
    • 22-52-Adrenomedullin (human)
    • ADRENOMEDULLIN (HUMAN, 22-52)
    • Adrenomedullin (AM) (22-52), human
    • TVQKLAHQIYQFTDKDKDNVAPRSKISPQGY-NH2
    • THR-VAL-GLN-LYS-LEU-ALA-HIS-GLN-ILE-TYR-GLN-PHE-THR-ASP-LYS-ASP-LYS-ASP-ASN-VAL-ALA-PRO-ARG-SER-LYS-ILE-SER-PRO-GLN-GLY-TYR-NH2
    • 51: PN: US20050009742 PAGE: 20 claimed sequence
    • DA-70608
    • L000462
    • PD077118
    • 159899-65-7
    • MDL: MFCD00282038
    • Inchi: 1S/C121H193N33O31S/c1-62(2)53-85(98(127)164)144-118(184)96(65(7)8)153-100(166)67(10)134-99(165)66(9)136-110(176)86(54-63(3)4)145-112(178)88(57-72-34-40-75(159)41-35-72)147-107(173)79(28-18-21-48-123)138-105(171)80(29-19-22-49-124)143-117(183)95(64(5)6)152-101(167)68(11)135-103(169)84(46-52-186-13)142-109(175)83(44-45-93(126)161)141-104(170)78(27-17-20-47-122)137-106(172)81(30-23-50-132-120(128)129)139-111(177)87(56-71-32-38-74(158)39-33-71)146-108(174)82(31-24-51-133-121(130)131)140-115(181)91(60-155)150-113(179)89(58-73-36-42-76(160)43-37-73)148-116(182)92(61-156)151-114(180)90(59-94(162)163)149-119(185)97(69(12)157)154-102(168)77(125)55-70-25-15-14-16-26-70/h14-16,25-26,32-43,62-69,77-92,95-97,155-160H,17-24,27-31,44-61,122-125H2,1-13H3,(H2,126,161)(H2,127,164)(H,134,165)(H,135,169)(H,136,176)(H,137,172)(H,138,171)(H,139,177)(H,140,181)(H,141,170)(H,142,175)(H,143,183)(H,144,184)(H,145,178)(H,146,174)(H,147,173)(H,148,182)(H,149,185)(H,150,179)(H,151,180)(H,152,167)(H,153,166)(H,154,168)(H,162,163)(H4,128,129,132)(H4,130,131,133)/t66-,67-,68-,69+,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,95-,96-,97-/m0/s1
    • InChI Key: MMCDBQGTKNYEHP-YVRUYODTSA-N
    • SMILES: S(C)CC[C@@H](C(N[C@@H](C)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](C)C(N[C@@H](C)C(N[C@H](C(N[C@H](C(N)=O)CC(C)C)=O)C(C)C)=O)=O)=O)CC(C)C)=O)CC1C=CC(=CC=1)O)=O)CCCCN)=O)CCCCN)=O)C(C)C)=O)=O)NC([C@H](CCC(N)=O)NC([C@H](CCCCN)NC([C@H](CCCNC(=N)N)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CCCNC(=N)N)NC([C@H](CO)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CO)NC([C@H](CC(=O)O)NC([C@H]([C@@H](C)O)NC([C@H](CC1C=CC=CC=1)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 2637.4294525 g/mol
  • Monoisotopic Mass: 2636.4260977 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 40
  • Hydrogen Bond Acceptor Count: 38
  • Heavy Atom Count: 186
  • Rotatable Bond Count: 90
  • Complexity: 5620
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 23
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.6
  • Topological Polar Surface Area: 1110
  • Molecular Weight: 2638.1

Experimental Properties

  • Density: 1.50±0.1 g/cm3 (20 ºC 760 Torr),

Adrenomedullin (AM) (22-52), human Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

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Additional information on Adrenomedullin (AM) (22-52), human

Recent Advances in Adrenomedullin (AM) (22-52), human and the Role of CAS 159899-65-7 in Biomedical Research

Adrenomedullin (AM) (22-52), human, a bioactive peptide fragment derived from the full-length adrenomedullin hormone, has garnered significant attention in recent biomedical research due to its potential therapeutic applications. The compound, identified by the CAS number 159899-65-7, has been the focus of studies exploring its role in cardiovascular regulation, inflammation, and cancer biology. This research brief synthesizes the latest findings on this peptide and its associated chemical identifier, providing insights into its mechanisms of action and clinical relevance.

Recent studies have elucidated the molecular interactions of Adrenomedullin (AM) (22-52), human with its receptors, particularly the calcitonin receptor-like receptor (CLR) and receptor activity-modifying proteins (RAMPs). These interactions are critical for understanding its vasodilatory and anti-inflammatory effects. The peptide's ability to modulate cyclic AMP (cAMP) levels and activate protein kinase A (PKA) pathways has been demonstrated in endothelial cells, suggesting its potential in treating hypertension and septic shock.

In cancer research, Adrenomedullin (AM) (22-52), human has shown dual roles depending on the tumor microenvironment. While it may promote angiogenesis in some contexts, it has also been observed to inhibit tumor growth in others by regulating immune cell infiltration. The precise mechanisms underlying these contrasting effects remain an active area of investigation, with recent studies employing advanced techniques such as CRISPR-Cas9 gene editing and single-cell RNA sequencing to unravel the peptide's complex signaling networks.

The chemical stability and pharmacokinetic properties of compounds related to CAS 159899-65-7 have been improved through novel formulation strategies, including nanoparticle encapsulation and PEGylation. These advancements address previous challenges associated with the peptide's short half-life in circulation, potentially enhancing its therapeutic utility. Recent preclinical trials have demonstrated promising results in animal models of pulmonary arterial hypertension and acute kidney injury, paving the way for potential clinical translation.

Emerging evidence suggests that Adrenomedullin (AM) (22-52), human may play a neuroprotective role in central nervous system disorders. Studies in rodent models of stroke and traumatic brain injury have shown that administration of this peptide reduces neuronal apoptosis and improves functional recovery. These findings open new avenues for exploring its application in neurological conditions where current treatment options remain limited.

In conclusion, the ongoing research on Adrenomedullin (AM) (22-52), human and its associated compound (CAS 159899-65-7) continues to reveal multifaceted biological activities with significant therapeutic potential. While challenges remain in optimizing its delivery and minimizing off-target effects, the accumulating evidence supports further investigation into its clinical applications across various disease states. Future studies should focus on elucidating structure-activity relationships and developing more stable analogs to maximize therapeutic efficacy while minimizing potential adverse effects.

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